Cas no 181995-71-1 (1-Bromo-5-methoxy-2,4-dinitro-benzene)
181995-71-1 structure
Product Name:1-Bromo-5-methoxy-2,4-dinitro-benzene
CAS No:181995-71-1
MF:C7H5BrN2O5
MW:277.029000997543
CID:1028484
PubChem ID:3967339
Update Time:2025-04-20
1-Bromo-5-methoxy-2,4-dinitro-benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-5-methoxy-2,4-dinitrobenzene
- 1-BroMo-5-Methoxy-2,4-dinitro-benzene
- SR-01000078215
- SR-01000078215-1
- AKOS005266160
- DTXSID50398287
- 181995-71-1
- G11148
- 1-Bromo-5-methoxy-2,4-dinitro-benzene
-
- Inchi: 1S/C7H5BrN2O5/c1-15-7-2-4(8)5(9(11)12)3-6(7)10(13)14/h2-3H,1H3
- InChI Key: SYWWRIKZBWQUGY-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])OC
Computed Properties
- Exact Mass: 275.93818g/mol
- Monoisotopic Mass: 275.93818g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 101Ų
1-Bromo-5-methoxy-2,4-dinitro-benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B994283-50mg |
1-Bromo-5-methoxy-2,4-dinitro-benzene |
181995-71-1 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B994283-100mg |
1-Bromo-5-methoxy-2,4-dinitro-benzene |
181995-71-1 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B994283-500mg |
1-Bromo-5-methoxy-2,4-dinitro-benzene |
181995-71-1 | 500mg |
$ 320.00 | 2022-06-06 |
1-Bromo-5-methoxy-2,4-dinitro-benzene Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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